Cas no 65427-75-0 (4-[4-(3-methylphenyl)piperazin-1-yl]-7-nitro-2,1,3-benzoxadiazole)

• Product name: 4-[4-(3-methylphenyl)piperazin-1-yl]-7-nitro-2,1,3-benzoxadiazole
• CAS No: 65427-75-0
• MF: C₁₇H₁₇N₅O₃
• MW: 339.34858
• CID: 1698737
• PubChem ID: 47630

4-[4-(3-methylphenyl)piperazin-1-yl]-7-nitro-2,1,3-benzoxadiazole Chemical and Physical Properties

Names and Identifiers

• 4-[4-(3-methylphenyl)piperazin-1-yl]-7-nitro-2,1,3-benzoxadiazole
• 4-[4-(3-Methylphenyl)-1-piperazinyl]-7-nitrobenzofurazane
• 7-[4-(3-methylphenyl)piperazin-1-yl]-4-nitro-2,1,3-benzoxadiazole
• 4-(4-(3-Methylphenyl)-1-piperazinyl)-7-nitrobenzofurazan
• BFZ 12
• Benzofurazan, 4-(4-(m-tolyl)-1-piperazinyl)-7-nitro-
• 65427-75-0
• DTXSID80215751
• Benzofurazan, 7-nitro-4-(4-(m-tolyl)-1-piperazinyl)-
• BENZOFURAZAN, 4-(4-(3-METHYLPHENYL)-1-PIPERAZINYL)-7-NITRO-

• Inchi： InChI=1S/C17H17N5O3/c1-12-3-2-4-13(11-12)20-7-9-21(10-8-20)14-5-6-15(22(23)24)17-16(14)18-25-19-17/h2-6,11H,7-10H2,1H3
• InChI Key： WWRLPTRGFIANPG-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)N2CCN(CC2)C3=CC=C(C4=NON=C34)[N+](=O)[O-]

Computed Properties

• Exact Mass: 339.13331
• Monoisotopic Mass: 339.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.2Ų

Experimental Properties

• PSA: 88.54